Cas no 138067-14-8 (verucopeptin)
verucopeptin Chemical and Physical Properties
Names and Identifiers
-
- verucopeptin
- 2-hydroxy-N-(17-hydroxy-8,14-dimethyl-2,6,9,12,15,18-hexaoxo-4-propan-2-yl-5-oxa-1,8,11,14,17,23-hexazabicyclo[17.4.0]tricosan-3-yl)-2-[2-hydroxy-5-methoxy-6-[(E)-4,6,8-trimethyldec-2-en-2-yl]oxan-2-y
- BS-1152
- 2-hydroxy-N-(17-hydroxy-8,14-dimethyl-2,6,9,12,15,18-hexaoxo-4-propan-2-yl-5-oxa-1,8,11,14,17,23-hexazabicyclo[17.4.0]tricosan-3-yl)-2-[2-hydroxy-5-methoxy-6-[(E)-4,6,8-trimethyldec-2-en-2-yl]oxan-2-yl]propanamide
- CHEBI:218719
- 138067-14-8
- BU 3983T
- BMY 28782
- DA-58990
-
- Inchi: 1S/C43H73N7O13/c1-12-26(4)18-27(5)19-28(6)20-29(7)38-31(61-11)15-16-43(59,63-38)42(8,58)41(57)46-36-37(25(2)3)62-35(54)24-48(10)33(52)21-44-32(51)22-47(9)34(53)23-49(60)39(55)30-14-13-17-45-50(30)40(36)56/h20,25-28,30-31,36-38,45,58-60H,12-19,21-24H2,1-11H3,(H,44,51)(H,46,57)/b29-20+
- InChI Key: IKTLLLGZSOKVRF-ZTKZIYFRSA-N
- SMILES: O1C(/C(/C)=C/C(C)CC(C)CC(C)CC)C(CCC1(C(C)(C(NC1C(N2C(C(N(CC(N(C)CC(NCC(N(C)CC(=O)OC1C(C)C)=O)=O)=O)O)=O)CCCN2)=O)=O)O)O)OC
Computed Properties
- Exact Mass: 895.52700
- Monoisotopic Mass: 895.52663541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 63
- Rotatable Bond Count: 12
- Complexity: 1680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.594
- Topological Polar Surface Area: 257Ų
Experimental Properties
- PSA: 256.92000
- LogP: 1.27750
verucopeptin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | V938043-50μg |
Verucopeptin |
138067-14-8 | ≥98% | 50μg |
¥2,250.00 | 2022-08-31 | |
| ChemScence | CS-0137644-50ug |
Verucopeptin |
138067-14-8 | 98.42% | 50ug |
$250.0 | 2022-04-27 |
verucopeptin Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on verucopeptin
Verucopeptin: A Comprehensive Overview
Verucopeptin, also known by its CAS number 138067-14-8, is a peptide-based compound that has garnered significant attention in the fields of pharmacology and biotechnology. This compound is a synthetic analog of the naturally occurring peptide, and its unique structure endows it with potent bioactivity. Recent studies have highlighted its potential applications in treating various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The development of verucopeptin represents a promising advancement in peptide therapeutics, offering a novel approach to targeting complex biological systems.
The chemical structure of verucopeptin is characterized by a specific sequence of amino acids that contribute to its stability and bioavailability. Researchers have optimized its structure to enhance its pharmacokinetic properties, ensuring that it can effectively reach target tissues while minimizing systemic side effects. This optimization process has been informed by cutting-edge techniques in computational chemistry and molecular modeling, which have allowed scientists to predict and refine the compound's behavior within biological systems.
One of the most exciting aspects of verucopeptin is its ability to modulate key signaling pathways involved in disease progression. For instance, studies have demonstrated that it can inhibit the activity of certain enzymes associated with inflammation, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, its anti-proliferative effects on cancer cells suggest that it could serve as a novel chemotherapeutic agent, particularly for cancers that are resistant to conventional treatments.
The therapeutic potential of verucopeptin has been further explored through preclinical trials, where it has shown remarkable efficacy in reducing tumor growth and improving survival rates in animal models. These findings have paved the way for clinical trials, which aim to evaluate its safety and efficacy in human patients. The transition from preclinical to clinical testing marks a significant milestone in the development of this compound, underscoring its promise as a next-generation therapeutic agent.
In terms of manufacturing and formulation, researchers have developed innovative methods to produce verucopeptin at scale while maintaining its purity and potency. These methods include solid-phase synthesis and recombinant protein expression, both of which have been optimized to ensure consistent product quality. Furthermore, efforts are underway to develop delivery systems that enhance the compound's bioavailability and reduce the need for frequent dosing.
The discovery and development of verucopeptin represent a collaborative effort involving academia, industry, and regulatory agencies. This interdisciplinary approach has been instrumental in advancing our understanding of peptide-based therapeutics and their potential applications in medicine. As research continues to unfold, it is anticipated that verucopeptin will play a pivotal role in addressing unmet medical needs and improving patient outcomes worldwide.
138067-14-8 (verucopeptin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)